Cas no 897618-76-7 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide)

• Product Name: N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide
• CAS No: 897618-76-7
• MF: C₂₃H₂₄FN₃O₃S
• MW: 441.518367767334
• CID: 6295237
• PubChem ID: 16801518
• Update Time: 2025-06-28

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]naphthalene-1-carboxamide
• N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-1-naphthamide
• F2068-0322
• 897618-76-7
• N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)naphthalene-1-carboxamide
• AKOS024625086

• Inchi： 1S/C23H24FN3O3S/c24-19-8-10-20(11-9-19)26-13-15-27(16-14-26)31(29,30)17-12-25-23(28)22-7-3-5-18-4-1-2-6-21(18)22/h1-11H,12-17H2,(H,25,28)
• InChI Key： OVFPYJWEXMTMMQ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC=CC2C=CC=CC1=2)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 441.15224097g/mol
• Monoisotopic Mass: 441.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide

N-(2-{4-(4-Fluorophenyl)Piperazin-1-ylsulfonyl}ethyl)Naphthalene-1-carboxamide: A Comprehensive Overview

N-(2-{4-(4-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide (CAS No. 897618-76-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as Naphthalene-1-carboxamide, is characterized by its unique structural features, including a naphthalene ring, a piperazine moiety, and a sulfonyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The fluorophenyl substituent in the piperazine ring is particularly noteworthy, as it can significantly influence the compound's pharmacological properties. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. The presence of this substituent in N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide may enhance its binding affinity to specific receptors and improve its overall bioavailability.

Recent studies have explored the potential of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a promising candidate for the development of antidepressant and anxiolytic medications.

In addition to its potential as an SSRI, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property suggests that it may be useful in the treatment of inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Additionally, the compound's low toxicity and minimal side effects make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings are encouraging and support the continuation of clinical trials to explore its potential therapeutic benefits.

From a synthetic chemistry perspective, the preparation of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide involves several key steps. The synthesis typically begins with the formation of the piperazine ring, followed by the introduction of the fluorophenyl substituent. The naphthalene carboxylic acid is then coupled with the sulfonamide moiety to form the final product. Optimizing these synthetic steps is crucial for achieving high yields and purity levels, which are essential for pharmaceutical applications.

In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide (CAS No. 897618-76-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology.